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Compound of Interest

Compound Name: Aniline-13C6

Cat. No.: B144447 Get Quote

For researchers in drug development, metabolomics, and environmental analysis, the purity

and isotopic enrichment of stable isotope-labeled compounds like Aniline-¹³C₆ are paramount

for generating accurate and reproducible data. This guide provides a comparative overview of

Aniline-¹³C₆ from various suppliers, offering a summary of key specifications, recommended

experimental protocols for in-house validation, and a workflow for supplier evaluation.

Data Presentation: Comparison of Aniline-¹³C₆
Specifications
The following table summarizes the publicly available data for Aniline-¹³C₆ from several major

suppliers. Researchers should always request a batch-specific Certificate of Analysis (CoA) for

detailed information on purity and impurities.
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Supplier
Product
Number

Isotopic Purity
(atom % ¹³C)

Chemical
Purity

Price (USD)

Sigma-Aldrich

(Merck)
485497 99% ≥99% (CP) ~$706 / 250 mg

Cambridge

Isotope

Laboratories, Inc.

(CIL)

CLM-714 99% ≥98% ~$661 / 250 mg

LGC Standards

(distributor for

Toronto

Research

Chemicals -

TRC)

TRC-A662472
Not explicitly

stated

Not explicitly

stated

~$250 - $300 /

25 mg (Aniline-

¹³C₆

Hydrochloride)[1]

Biosynth FA176262
Not explicitly

stated

Not explicitly

stated
Price on request

Cenmed C005B-003757
Not explicitly

stated

Not explicitly

stated

Price on

request[2]

Note: "Not explicitly stated" indicates that the information was not readily available on the

product webpage. Pricing is subject to change and may vary based on institutional agreements

and package size. The LGC Standards product is the hydrochloride salt, which will have a

different molecular weight.

Experimental Protocols for Quality Assessment
To ensure the quality of Aniline-¹³C₆ for your specific application, in-house validation is crucial.

Below are detailed protocols for determining chemical purity by Gas Chromatography-Mass

Spectrometry (GC-MS) and isotopic enrichment by Mass Spectrometry.

Determination of Chemical Purity by GC-MS
This protocol provides a general method for assessing the chemical purity of Aniline-¹³C₆ and

identifying any potential volatile impurities.
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a. Sample Preparation:

Prepare a stock solution of the Aniline-¹³C₆ standard at a concentration of 1 mg/mL in a

suitable solvent such as methanol or dichloromethane.

Prepare a series of calibration standards by diluting the stock solution to concentrations

ranging from 1 µg/mL to 100 µg/mL.

Prepare a sample solution of the Aniline-¹³C₆ from the supplier to be tested at a

concentration of 10 µg/mL.

b. GC-MS Conditions:

Column: A non-polar capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm ID,

0.25 µm film thickness), is recommended.

Injector: Splitless injection at 250°C.

Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold

for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer: Electron Ionization (EI) mode at 70 eV.

Scan Range: 35-350 amu.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

c. Data Analysis:

Integrate the peak corresponding to Aniline-¹³C₆ and any impurity peaks in the total ion

chromatogram.

Calculate the chemical purity as the percentage of the main peak area relative to the total

peak area.
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Identify potential impurities by comparing their mass spectra to a spectral library (e.g., NIST).

Determination of Isotopic Enrichment by Mass
Spectrometry
This protocol allows for the verification of the ¹³C isotopic enrichment of the Aniline-¹³C₆.

a. Sample Preparation:

Prepare a dilute solution of the Aniline-¹³C₆ sample (e.g., 10 µg/mL) in a solvent compatible

with the mass spectrometer's ionization source.

If using an electrospray ionization (ESI) source, a solution in 50:50 acetonitrile:water with

0.1% formic acid is a good starting point.

b. Mass Spectrometry Conditions:

Ionization: Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS.

Analysis Mode: Full scan mode to observe the molecular ion cluster.

Mass Range: A narrow scan range around the expected molecular weights of unlabeled

aniline (m/z 93) and Aniline-¹³C₆ (m/z 99).

Resolution: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is recommended for

accurate mass determination and to resolve potential interferences.

c. Data Analysis:

Determine the relative intensities of the ion signals corresponding to the unlabeled aniline

(M+0) and the fully labeled Aniline-¹³C₆ (M+6).

The isotopic enrichment (atom % ¹³C) can be estimated by the following formula: Isotopic

Enrichment (%) = [Intensity(M+6) / (Intensity(M+0) + Intensity(M+6))] * 100

For a more accurate determination, consider the contribution of natural ¹³C abundance in the

unlabeled standard and potential fragmentation patterns.
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Mandatory Visualizations
The following diagrams illustrate the workflows for supplier selection and experimental

validation.
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Supplier Evaluation Workflow for Aniline-¹³C₆

Identify Potential Suppliers

Gather Publicly Available Data
(Website, Product Sheets)

Request Batch-Specific
Certificates of Analysis (CoA)

Compare Key Specifications:
- Isotopic Purity

- Chemical Purity
- Impurity Profile

- Price

Select Top Candidates

Procure Samples for In-House Validation

Perform Experimental Validation
(GC-MS, MS, NMR)

Final Supplier Selection

Click to download full resolution via product page

Caption: Workflow for selecting an Aniline-¹³C₆ supplier.
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Experimental Validation Workflow for Aniline-¹³C₆

Chemical Purity Analysis Isotopic Enrichment Analysis

Prepare Standard and
Sample Solutions

GC-MS Analysis

Data Processing:
Peak Integration & Identification

Calculate Chemical Purity

Qualified for Use

Prepare Sample Solution

Mass Spectrometry Analysis
(High Resolution)

Data Processing:
Determine Ion Intensities

Calculate Isotopic Enrichment

Received
Aniline-¹³C₆

Click to download full resolution via product page

Caption: Workflow for in-house validation of Aniline-¹³C₆.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Researcher's Guide to Selecting Aniline-¹³C₆: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144447#comparing-aniline-13c6-from-different-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.lgcstandards.com/GG/en/Aniline-13C6-Hydrochloride/p/TRC-A662472?queryID=9cd8a7f9ec0e1579bbcd2676e17082f4
https://cenmed.com/aniline-13c6-c15-1199-572/
https://www.benchchem.com/product/b144447#comparing-aniline-13c6-from-different-suppliers
https://www.benchchem.com/product/b144447#comparing-aniline-13c6-from-different-suppliers
https://www.benchchem.com/product/b144447#comparing-aniline-13c6-from-different-suppliers
https://www.benchchem.com/product/b144447#comparing-aniline-13c6-from-different-suppliers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

